![molecular formula C16H13FN2O3S2 B2797175 (E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(phenylsulfonyl)acetamide CAS No. 898427-81-1](/img/structure/B2797175.png)
(E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(phenylsulfonyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(phenylsulfonyl)acetamide is a useful research compound. Its molecular formula is C16H13FN2O3S2 and its molecular weight is 364.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
Several studies have synthesized novel heterocyclic compounds incorporating sulfonamide moieties, demonstrating significant antimicrobial activities against various bacterial and fungal strains. These compounds, often characterized by their thiazole, pyridone, pyrazole, and chromene derivatives, exhibit promising results as antimicrobial agents due to their structural diversity and potent bioactivity (Darwish et al., 2014; Badiger et al., 2013).
Anticancer Applications
The exploration of heterocyclic compounds with a sulfonamide linkage has extended into anticancer research, with some derivatives showing activity against cancer cell lines. For instance, certain synthesized compounds have been evaluated for their anticancer activities, exhibiting potential as therapeutic agents (Karaburun et al., 2018).
Antimalarial and COVID-19 Applications
Research has also been conducted on sulfonamide derivatives for their antimalarial properties, with some studies extending their investigation to potential applications against COVID-19. These studies involve computational calculations and molecular docking to evaluate the efficacy of such compounds against relevant biological targets (Fahim & Ismael, 2021).
Enzyme Inhibition Studies
Compounds related to the given chemical structure have been investigated for their potential as enzyme inhibitors. This research area focuses on the inhibition of specific enzymes that are relevant to various diseases, demonstrating the therapeutic potential of these synthesized compounds (Abbasi et al., 2019).
Photovoltaic and Ligand-Protein Interaction Studies
The synthesized compounds have also been explored for their photovoltaic efficiency and ligand-protein interactions, indicating potential applications in material science and drug design. These studies highlight the multifaceted applications of sulfonamide-based heterocycles in various fields of scientific research (Mary et al., 2020).
Properties
IUPAC Name |
2-(benzenesulfonyl)-N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2O3S2/c1-19-13-8-7-11(17)9-14(13)23-16(19)18-15(20)10-24(21,22)12-5-3-2-4-6-12/h2-9H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQOZJEJXLHIBQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)F)SC1=NC(=O)CS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.